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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B15566195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antifungal spectrum of 17-
Hydroxyventuricidin A against established antifungal agents. Due to the limited availability of

publicly accessible quantitative data for 17-Hydroxyventuricidin A, this document focuses on

its reported qualitative activity and compares it with the well-documented minimum inhibitory

concentration (MIC) data of widely used antifungal drugs. The information presented herein is

intended to guide research and development efforts in the field of antifungal drug discovery.

Introduction to 17-Hydroxyventuricidin A
17-Hydroxyventuricidin A is a macrolide antibiotic with demonstrated antifungal and

antibacterial properties.[1] It is a derivative of Venturicidin A, a known inhibitor of mitochondrial

F1Fo-ATP synthase. This mechanism of action, which disrupts the primary energy production

pathway in fungal cells, makes it a compound of interest for further antifungal research.

Initial studies have shown that 17-Hydroxyventuricidin A is active against a select range of

filamentous fungi and yeasts, including Verticillium dahlia, Fusarium sp., and Candida

tropicalis. However, a comprehensive quantitative analysis of its antifungal spectrum across a

broader panel of clinically relevant fungi is not yet publicly available.
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Comparative Antifungal Spectrum
To provide a context for the potential efficacy of 17-Hydroxyventuricidin A, the following

tables summarize the Minimum Inhibitory Concentration (MIC) ranges of common antifungal

agents against key fungal pathogens. The MIC value is the lowest concentration of an

antimicrobial drug that prevents the visible growth of a microorganism after overnight

incubation.

Note: Specific MIC values for 17-Hydroxyventuricidin A are not included due to a lack of

available data in the cited literature. The qualitative spectrum is noted as active against

Verticillium dahlia, Fusarium sp., and Candida tropicalis.

Table 1: In Vitro Activity against Candida Species (MIC in µg/mL)

Antifungal
Agent

Candida
albicans

Candida
glabrata

Candida
parapsilosi
s

Candida
tropicalis

Candida
krusei

17-

Hydroxyventu

ricidin A

- - - Active -

Amphotericin

B
0.12 - 2 0.12 - 2 0.12 - 2 0.25 - 4 0.5 - 8

Fluconazole 0.25 - 64 1 - >64 0.5 - 32 0.5 - >64 8 - >64

Voriconazole 0.007 - 4 0.03 - 16 0.007 - 2 0.015 - 8 0.06 - 8

Itraconazole 0.015 - 16 0.06 - >16 0.015 - 2 0.03 - 8 0.12 - 16

Table 2: In Vitro Activity against Aspergillus Species (MIC in µg/mL)
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Antifungal
Agent

Aspergillus
fumigatus

Aspergillus
flavus

Aspergillus
niger

Aspergillus
terreus

17-

Hydroxyventurici

din A

- - - -

Amphotericin B 0.25 - 4[2] 0.5 - 8 0.5 - 4 0.5 - 4

Voriconazole 0.12 - 4[2] 0.25 - 4 0.25 - 4 0.25 - 2

Itraconazole 0.12 - 8[2] 0.25 - 4 0.25 - 4 0.25 - 2

Posaconazole 0.06 - 2 0.12 - 2 0.12 - 2 0.06 - 1

Table 3: In Vitro Activity against Fusarium Species (MIC in µg/mL)

Antifungal Agent Fusarium solani
Fusarium
oxysporum

Fusarium
verticillioides

17-

Hydroxyventuricidin A
Active - -

Amphotericin B 1 - >16[3][4] 0.5 - 16[3][4] 2 - >16[3]

Voriconazole 2 - >64[5][6] 2 - 64[5][6] 2 - 32[3]

Itraconazole 4 - >64[5][6] 8 - >64[5][6] 4 - >64[3]

Note: MIC ranges can vary depending on the specific isolates and testing methodologies used.

Mechanism of Action: Inhibition of ATP Synthase
The proposed mechanism of action for 17-Hydroxyventuricidin A, similar to Venturicidin A, is

the inhibition of the F1Fo-ATP synthase enzyme in the inner mitochondrial membrane.[7] This

enzyme is crucial for the production of ATP, the main energy currency of the cell, through

oxidative phosphorylation. By blocking the proton channel of the Fo subunit, 17-
Hydroxyventuricidin A disrupts the proton motive force, leading to a depletion of cellular ATP

and ultimately fungal cell death.
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Proposed Mechanism of Action of 17-Hydroxyventuricidin A
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Caption: Inhibition of ATP synthase by 17-Hydroxyventuricidin A.
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Experimental Protocols for Antifungal Susceptibility
Testing
The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of an antifungal agent based on the Clinical and Laboratory Standards Institute (CLSI)

guidelines.

Broth Microdilution Method (CLSI M27 for Yeasts and
M38 for Filamentous Fungi)
This method involves preparing two-fold serial dilutions of the antifungal agent in a 96-well

microtiter plate. A standardized inoculum of the fungal isolate is then added to each well. The

plates are incubated at a specified temperature and duration, after which they are visually

inspected or read with a spectrophotometer to determine the lowest concentration of the agent

that inhibits fungal growth.
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Antifungal Susceptibility Testing Workflow (Broth Microdilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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